Cas no 853902-09-7 (3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one)
853902-09-7 structure
Product Name:3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
CAS No:853902-09-7
MF:C18H19NO4
MW:313.347765207291
CID:5555562
PubChem ID:4914411
Update Time:2023-11-21
3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- HMS1842P01
- AKOS000636399
- D011-2722
- 853902-09-7
- VU0509401-1
- Z111770898
- NCGC00114652-01
- VU0509401-2
- 3-(3-(4-methoxyphenoxy)propyl)-5-methylbenzo[d]oxazol-2(3H)-one
- AT-057/43352857
- F3114-0045
- 3-[3-(4-methoxyphenoxy)propyl]-5-methyl-1,3-benzoxazol-2(3H)-one
- 3-[3-(4-methoxyphenoxy)propyl]-5-methyl-1,3-benzoxazol-2-one
- CHEMBL1447183
- STK895229
- 3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
-
- Inchi： 1S/C18H19NO4/c1-13-4-9-17-16(12-13)19(18(20)23-17)10-3-11-22-15-7-5-14(21-2)6-8-15/h4-9,12H,3,10-11H2,1-2H3
- InChI Key： RDXNZIHAUYLXFY-UHFFFAOYSA-N
- SMILES： O1C(N(C2C=C(C)C=CC1=2)CCCOC1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 313.13140809g/mol
- Monoisotopic Mass: 313.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 48Ų
3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3114-0045-2μmol |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 2μmol |
$57.0 | 2023-08-13 | |
| Life Chemicals | F3114-0045-5μmol |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 5μmol |
$63.0 | 2023-08-13 | |
| Life Chemicals | F3114-0045-10μmol |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 10μmol |
$69.0 | 2023-08-13 | |
| Life Chemicals | F3114-0045-20μmol |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 20μmol |
$79.0 | 2023-08-13 | |
| Life Chemicals | F3114-0045-1mg |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 1mg |
$54.0 | 2023-08-13 | |
| Life Chemicals | F3114-0045-2mg |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 2mg |
$59.0 | 2023-08-13 | |
| Life Chemicals | F3114-0045-3mg |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 3mg |
$63.0 | 2023-08-13 | |
| Life Chemicals | F3114-0045-4mg |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 4mg |
$66.0 | 2023-08-13 | |
| Life Chemicals | F3114-0045-5mg |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 5mg |
$69.0 | 2023-08-13 | |
| Life Chemicals | F3114-0045-10mg |
3-[3-(4-methoxyphenoxy)propyl]-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
853902-09-7 | 90%+ | 10mg |
$79.0 | 2023-08-13 |
3-3-(4-methoxyphenoxy)propyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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